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Compound of Interest

Compound Name: DDRI-18

Cat. No.: B1669918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DDRI-18 (DNA Damage Response Inhibitor-18) is a small molecule inhibitor that targets the

non-homologous end-joining (NHEJ) DNA repair pathway.[1][2][3][4][5] By inhibiting this critical

DNA repair mechanism, DDRI-18 can enhance the efficacy of DNA-damaging

chemotherapeutic agents such as etoposide, camptothecin, and doxorubicin.[1][5] These

application notes provide a detailed protocol for the preparation, storage, and handling of

DDRI-18 stock solutions for in vitro research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for DDRI-18.
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Property Value Source

Molecular Weight 416.48 g/mol [6][7]

Empirical Formula C₂₆H₂₀N₆ [6]

Appearance White to beige powder [6]

Purity ≥98% (HPLC) [6]

Solubility 10 mg/mL in DMSO [6][7]

CAS Number 4402-18-0

Experimental Protocols
Materials

DDRI-18 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DDRI-18 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DDRI-18 in DMSO.

Pre-weighing Preparation: Before opening, bring the vial of DDRI-18 powder to room

temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of DDRI-18 powder using a calibrated

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
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solution, weigh out 4.165 mg of DDRI-18.

Calculation:

Molecular Weight (MW) of DDRI-18 = 416.48 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 416.48 g/mol = 0.0041648 g = 4.165 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

DDRI-18 powder. For the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or cryovials.[8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[7] The powdered form of DDRI-18 should be stored at 2-

8°C.[6]

Working Solution Preparation
For cell-based assays, the high-concentration DMSO stock solution should be further diluted in

cell culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is below 0.5% to avoid solvent-induced

cytotoxicity.[8] For example, to prepare a 10 µM working solution from a 10 mM stock, a 1:1000

dilution is required.

Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1669918?utm_src=pdf-body
https://www.benchchem.com/product/b1669918?utm_src=pdf-body
https://www.benchchem.com/product/b1669918?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Utilizing_Small_Molecule_Kinase_Inhibitors_in_Cell_Culture.pdf
https://www.abmole.com/products/ddri-18.html
https://www.benchchem.com/product/b1669918?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml0710
https://www.benchchem.com/pdf/Technical_Support_Center_Utilizing_Small_Molecule_Kinase_Inhibitors_in_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the mechanism of action of DDRI-18 and the experimental

workflow for its use.
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Caption: DDRI-18 inhibits the NHEJ DNA repair pathway.
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DDRI-18 Stock Solution Workflow
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Caption: Workflow for preparing DDRI-18 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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